

# Sisunatovir clinical trial phase III results analysis

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Sisunatovir Hydrochloride

CAS No.: 1903763-83-6

Cat. No.: S542099

[Get Quote](#)

## Sisunatovir Development Status Overview


Aspect	Details
Developer	Pfizer [1] [2]
Drug Name	Sisunatovir (also known as RV-521) [3]
Modality	Oral small molecule [3] [1] [2]
Indication	Respiratory Syncytial Virus (RSV) Infections [1] [2]
Mechanism of Action	Inhibits the RSV fusion (F) protein, preventing viral entry into host cells [3] [4] [2]
Current Phase	Phase III (for RSV in specific populations) [1] [2]
Reported Outcomes	Not yet available (Trials are ongoing)

## Scientific Context and Mechanism of Action

Although Phase III results are not yet available, scientific literature provides insight into Sisunatovir's mechanism and the clinical challenge it aims to address.

- **Target:** Sisunatovir is a fusion inhibitor that targets the **RSV F protein** [3] [4]. This protein is critical for the virus to enter human cells. By binding to it, Sisunatovir aims to block the first step of infection [4].
- **Clinical Challenge and Resistance:** Research highlights a significant challenge in this drug class. Mutations in the RSV F protein, such as the **K394R variant**, can confer cross-resistance to multiple fusion inhibitor candidates [4]. Studies show this variant is not only resistant to several drugs but may also be more fusogenic and pathogenic than the wild-type virus [4]. The development of Sisunatovir and similar drugs must therefore contend with the potential for rapid viral resistance.

The diagram below illustrates the mechanism of action for RSV fusion inhibitors like Sisunatovir and the pathway for resistance development.



[Click to download full resolution via product page](#)

**Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Risk Adjusted Net Present Value: What is the current valuation of... [pharmaceutical-technology.com]
2. hydrochloride by Pfizer for Respiratory Syncytial Virus... Sisunatovir [pharmaceutical-technology.com]
3. : Uses, Interactions, Mechanism of Action | DrugBank Online Sisunatovir [go.drugbank.com]
4. A new mechanism of respiratory syncytial virus entry ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Sisunatovir clinical trial phase III results analysis]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b542099#sisunatovir-clinical-trial-phase-iii-results-analysis>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)